Cas no 863092-82-4 (2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide)

• Product name: 2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
• CAS No: 863092-82-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 718461

2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
• 2,1,3-Benzoxadiazole, 5-ethyl-, 1-oxide

• Inchi： 1S/C8H8N2O2/c1-2-6-3-4-8-7(5-6)9-12-10(8)11/h3-5H,2H2,1H3
• InChI Key： DSUHILULGTYTEZ-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C=CC(CC)=CC2=NO1

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5A^2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 39-41 °C(Solv: methanol (67-56-1); water (7732-18-5))
• Boiling Point: 274.0±33.0 °C(Predicted)
• pka: 5.04±0.50(Predicted)